Cas no 65225-88-9 (N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide)

N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide structure
65225-88-9 structure
Product Name:N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide
CAS No:65225-88-9
MF:C5H7N3O2
MW:141.127980470657
CID:1688152
PubChem ID:47554
Update Time:2025-04-21

N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide
    • SCHEMBL10504942
    • 2-27-00-00689 (Beilstein Handbook Reference)
    • 65225-88-9
    • 3-Acetilamino-4-metilfurazano
    • BRN 0134757
    • DTXSID60215532
    • 3-Acetilamino-4-metilfurazano [Italian]
    • 3-Acetylamino-4-methylfurazan
    • FURAZAN, 3-ACETYLAMINO-4-METHYL-
    • Inchi: 1S/C5H7N3O2/c1-3-5(6-4(2)9)8-10-7-3/h1-2H3,(H,6,8,9)
    • InChI Key: NMEPMXRPKVASSH-UHFFFAOYSA-N
    • SMILES: O1N=C(C)C(=N1)NC(C)=O

Computed Properties

  • Exact Mass: 141.05391
  • Monoisotopic Mass: 141.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • PSA: 68.02
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